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Cat. No.: B1197691 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a detailed

comparison and confirmation of the mode of action of Siderochelin C, a unique ferrous iron-

chelating siderophore. Through an examination of key genetic studies, we illuminate the

biosynthetic pathway of Siderochelin C and contrast it with other known siderophore

production mechanisms.

Siderochelin C, a member of the siderochelin family of siderophores, distinguishes itself by

preferentially chelating Fe2+ over Fe3+.[1] This characteristic is shared by other siderophores

like the collismycins and caerulomycins.[1] Understanding the genetic underpinnings of

Siderochelin C biosynthesis is crucial for harnessing its potential in various applications,

including the development of novel antibacterial agents that could target iron acquisition

systems in pathogenic microbes.[1][2]

Recent genetic investigations have successfully identified and characterized the biosynthetic

gene cluster (BGC) responsible for Siderochelin C production in Amycolatopsis strain

WAC04611.[2] These studies, employing targeted gene deletions and heterologous

expression, provide definitive evidence for the function of key enzymes in its biosynthetic

pathway.
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Genetic manipulation of the Siderochelin C BGC has been instrumental in confirming the roles

of specific genes. The following table summarizes the quantitative impact of gene deletions on

Siderochelin C production, as determined by extracted ion chromatogram (EIC) analysis.
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Strain/Condition
Key Genetic
Feature

Relative
Siderochelin C
Production (AUC)

Phenotype

S. coelicolor M1154

(Chassis Strain)
No sid BGC Not Detected

No Siderochelin C

production.

pCAP-Sid

Heterologous

expression of the

complete sid BGC

Not Detected

Repression of

Siderochelin C

production,

suggesting the

presence of negative

regulatory elements.

[1]

pCAP-Sid-ΔRegs

Heterologous

expression of the sid

BGC with deletion of

regulatory genes

(sidR1, sidR2, sidR3)

High

Robust Siderochelin C

production, confirming

the negative

regulatory role of at

least one of the

deleted regulators.[1]

pCAP-Sid-ΔRegs-

ΔSidA

Deletion of the

putative

aminotransferase

gene sidA

Not Detected

(Siderochelin A/B)

Abolished production

of Siderochelin A/B,

with accumulation of

the carboxylate

precursor Siderochelin

D.[2]

pCAP-Sid-ΔRegs-

ΔSidB

Deletion of the

putative hydroxylase

gene sidB

Not Detected

Essential for

Siderochelin

production, confirming

its role in the

biosynthesis.[2]

pCAP-Sid-ΔRegs +

SidR3

Complementation with

the regulatory gene

sidR3

Strongly Repressed

Confirms SidR3 as a

negative regulator of

the sid BGC.[1]
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The Genetically Confirmed Biosynthetic Pathway of
Siderochelin C
The proposed and genetically validated biosynthetic pathway of Siderochelin C involves a

series of enzymatic reactions encoded by the sid gene cluster. Key steps include the synthesis

of 3-hydroxypicolinic acid (3HPA), the incorporation of methylmalonyl-CoA via a type I

polyketide synthase (PKS), and the addition of O-acetylserine.

The diagram below illustrates the logical workflow of the genetic validation process.
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A flowchart illustrating the genetic validation of the Siderochelin C biosynthetic gene cluster.

The following diagram details the proposed biosynthetic pathway for Siderochelin C,

highlighting the genetically confirmed steps.
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The proposed biosynthetic pathway of Siderochelin C with genetically confirmed steps.

Experimental Protocols
The confirmation of the Siderochelin C mode of action through genetic studies relies on a

series of well-defined experimental protocols.

Strains and Growth Conditions
Production Strain:Amycolatopsis sp. WAC04611 was identified as the native producer of

Siderochelin C.

Chassis Strain for Heterologous Expression:Streptomyces coelicolor M1154, a strain with

deleted antibiotic BGCs, was used to express the sid gene cluster.[1]

Growth Media: Strains were cultured in specific media to promote growth and siderophore

production, such as Bennett's agar and liquid minimal media with controlled iron

concentrations (iron-replete and iron-depleted conditions).[1]

Genetic Manipulation
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Gene Cluster Capture: The Siderochelin BGC from WAC04611 was captured using a TAR

cloning vector (pCAP03-aac(3)IV).[1]

Gene Deletion: Targeted gene deletions of sidA, sidB, and the regulatory genes were

performed to create mutant strains.

Complementation: The function of deleted genes was confirmed by reintroducing them into

the mutant strains.[3]

Siderochelin C Detection and Quantification
Sample Preparation: Siderochelin C was extracted from culture media using a 1:1

methanol:butanol solution.[1]

Mass Spectrometry: Extracted ion chromatography (EIC) was used to detect and quantify

Siderochelin C (m/z 236.1033) and its iron complex.[1][3] This method provides high

sensitivity and specificity for measuring the production levels in different strains.

Comparison with Other Siderophore Biosynthesis
Pathways
The biosynthesis of Siderochelin C, involving a type I PKS and various tailoring enzymes,

shares similarities with the production of other siderophores but also has distinct features.

Enterobactin: Produced by E. coli, enterobactin is a catecholate-type siderophore

synthesized by a non-ribosomal peptide synthetase (NRPS) pathway. Its biosynthesis is

regulated by the Fur (ferric uptake regulator) protein in response to iron availability. Some

pathogenic bacteria can glycosylate enterobactin to create salmochelins, which evade the

host's immune response.

Pyoverdin and Pyochelin: Produced by Pseudomonas aeruginosa, these siderophores are

also synthesized via NRPS pathways. The biosynthesis of pyoverdin involves ornithine

hydroxylase (PvdA), a key enzyme in the formation of the hydroxamate iron-chelating

groups.[4]

The genetic characterization of the Siderochelin C BGC provides a clear roadmap for

understanding its unique production mechanism. Unlike the well-studied catecholate and
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hydroxamate siderophores, the detailed genetic blueprint of Siderochelin C production was,

until recently, unknown.[3][5] The successful identification and functional characterization of the

sid genes represent a significant advancement in the field of microbial iron acquisition.

Conclusion
The genetic studies on the Siderochelin C biosynthetic gene cluster provide unequivocal

evidence for its mode of action, specifically its production pathway. The targeted deletion of key

genes like sidA, sidB, and the regulatory gene sidR3 has not only confirmed their specific

functions but has also paved the way for the engineered biosynthesis of Siderochelin C and

its analogs. This detailed genetic understanding is paramount for developing novel therapeutic

strategies that either inhibit siderophore production in pathogenic bacteria or utilize

siderophore-drug conjugates to deliver antibiotics specifically to microbial targets.[2] The

elucidation of the Siderochelin C pathway enriches our knowledge of microbial secondary

metabolism and opens new avenues for drug discovery and biotechnology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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